Cas no 114673-99-3 ((S)-alpha-Terpinyl glucoside)

• Product Name: (S)-alpha-Terpinyl glucoside
• CAS No: 114673-99-3
• MF: C₁₆H₂₈O₆
• MW: 316.389925956726
• CID: 5097631
• PubChem ID: 21603514
• Update Time: 2024-03-01

(S)-alpha-Terpinyl glucoside Chemical and Physical Properties

Names and Identifiers

• (S)-alpha-Terpinyl glucoside
• 2-(hydroxymethyl)-6-[2-(4-methylcyclohex-3-en-1-yl)propan-2-yloxy]oxane-3,4,5-triol
• CHEBI:175071
• 1-Methyl-1-[(1R)-4-methyl-3-cyclohexen-1-yl]ethyl beta-D-glucopyranoside
• DTXSID801158159
• (R)-a-Terpinyl b-D-glucoside
• beta-D-Glucopyranoside, 1-methyl-1-[(1R)-4-methyl-3-cyclohexen-1-yl]ethyl
• 114673-99-3
• AKOS040736273

• Inchi： 1S/C16H28O6/c1-9-4-6-10(7-5-9)16(2,3)22-15-14(20)13(19)12(18)11(8-17)21-15/h4,10-15,17-20H,5-8H2,1-3H3
• InChI Key： NZNWCYFBFHHMLM-UHFFFAOYSA-N
• SMILES： O(C1C(C(C(C(CO)O1)O)O)O)C(C)(C)C1CC=C(C)CC1

Computed Properties

• Exact Mass: 316.18858861g/mol
• Monoisotopic Mass: 316.18858861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 99.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds O-glycosyl compounds